Cas no 1367993-39-2 (5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-)

• Product Name: 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-
• CAS No: 1367993-39-2
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5281241
• Update Time: 2025-06-13

5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-

• Inchi： 1S/C7H12N2OS/c1-5-9-4-7(11-5)6(10)2-3-8/h4,6,10H,2-3,8H2,1H3
• InChI Key： MXQVLMJXWDGGLA-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=NC=1)(O)CCN

Additional information on 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-

Introduction to 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 1367993-39-2) and Its Emerging Applications in Chemical Biology

The compound 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 1367993-39-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Thiazole derivatives have long been recognized for their diverse biological activities, and this particular compound, with its unique structural features, has garnered attention due to its promising pharmacological properties. The presence of both thiazole and hydroxymethyl functionalities, coupled with an aminoethyl side chain, makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements, particularly in the context of drug discovery and development. Thiazole-based molecules have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer effects. The compound in question, 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-, is no exception. Its molecular structure suggests potential interactions with various biological targets, making it a valuable candidate for medicinal chemistry endeavors.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of more complex derivatives. The hydroxymethyl group (-CH₂OH) provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly advantageous in the design of novel therapeutic agents. For instance, researchers have been exploring the use of thiazole derivatives in the development of kinase inhibitors, which are crucial in treating various types of cancer.

Recent studies have highlighted the importance of thiazole derivatives in modulating enzyme activity and cellular signaling pathways. The 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- compound has been investigated for its potential role in inhibiting specific enzymes that are overexpressed in tumor cells. By targeting these enzymes, researchers aim to disrupt abnormal signaling pathways that contribute to cancer progression. Preliminary findings suggest that this compound exhibits promising inhibitory effects on certain kinases, making it a promising lead for further development.

Beyond its applications in oncology, this compound has also shown potential in addressing other therapeutic challenges. For example, thiazole derivatives have been reported to possess antimicrobial properties, which are increasingly relevant in the face of rising antibiotic resistance. The structural features of 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl-, including the thiazole ring and the aminoethyl side chain, may contribute to its ability to interact with bacterial cell membranes or inhibit essential metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the hydroxymethyl group at the 5-position of the thiazole ring followed by functionalization at the α-position with an aminoethyl side chain requires precise control over reaction conditions and reagent selection. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis routes for such complex molecules.

In addition to its synthetic significance, this compound serves as a model system for understanding structure-activity relationships (SAR) in thiazole derivatives. By systematically varying substituents on different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This knowledge is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The growing interest in computational chemistry has also facilitated the study of 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- through computer simulations and molecular modeling techniques. These approaches allow researchers to predict how the compound interacts with biological targets at an atomic level, providing valuable insights into its mechanism of action. Such computational studies complement experimental investigations by offering a rapid and cost-effective way to screen potential drug candidates.

Future research directions may focus on exploring novel analogs of this compound that exhibit enhanced pharmacological properties or improved pharmacokinetic profiles. For instance, modifications to the aminoethyl side chain could lead to derivatives with better solubility or bioavailability. Additionally, exploring different thiazole derivatives may uncover new therapeutic applications beyond those currently under investigation.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding and utilization of compounds like 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 1367993-39-2). Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has led to significant breakthroughs in drug discovery over recent decades. Such collaborative efforts are essential for addressing complex biomedical challenges effectively.

In conclusion,5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl, represents a structurally intriguing molecule with substantial potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further exploration, CAS No 1367993-39-2, highlighting its significance as a building block for novel therapeutic agents. As research continues to uncover new applications for this compound, 5-Thiazolemethanol, α-(2-aminoethyl)-2-methyl, is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.